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Compound of Interest

Compound Name:
4-Butyl-1-isocyanato-2-

methylbenzene

CAS No.: 306935-81-9

Cat. No.: B1272190

Get Quote

Executive Summary & Molecular Profile
4-Butyl-2-methylphenyl isocyanate (CAS: 306935-81-9) is a specialized aromatic electrophile

characterized by a unique steric and lipophilic profile. Unlike generic phenyl isocyanates, this

compound integrates a 4-butyl chain (providing internal plasticization and hydrophobicity) with

a 2-methyl group (providing steric protection to the urethane/urea linkage).

For researchers in material science and drug development, this molecule offers a precise tool

for:

Surface Engineering: Creating hydrolytically stable, hydrophobic interfaces on hydrophilic

substrates (silica, cellulose, metallic oxides).

Polymer Physics: Acting as a "chain-end engineer" in polyurethane synthesis to modulate

modulus and surface energy without compromising bulk thermal stability.
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Chemical Biology: Serving as a lipophilic derivatizing agent to enhance cell permeability of

small molecule libraries via urea/carbamate linkage formation.

Physicochemical Profile
Property Value Implication for Protocol

Molecular Weight 189.25 g/mol
Calculation basis for

stoichiometry.

Density 0.95 g/cm³
Liquid handling; floats on

aqueous phases.

Boiling Point ~270°C
High thermal stability; suitable

for high-temp curing.

Reactivity Moderate

The ortho-methyl group retards

NCO attack, requiring catalysis

(e.g., DBTL) but reducing

moisture sensitivity.

Hydrophobicity High (LogP > 3.3)
Excellent for imparting water

repellency.

Mechanism of Action
The utility of 4-Butyl-2-methylphenyl isocyanate relies on the nucleophilic addition of active

hydrogen species (alcohols, amines, thiols) to the isocyanate carbon.

Reaction Pathway Diagram
The following diagram illustrates the steric influence of the 2-methyl group and the electronic

pathway for urethane formation.
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Figure 1: Reaction coordinate showing the catalytic requirement to overcome the steric

hindrance of the ortho-methyl group, resulting in a kinetically stabilized product.

Application Protocols
Protocol A: Hydrophobic Surface Functionalization
(Silica/Cellulose)
Objective: To graft a permanent hydrophobic layer onto hydroxyl-rich surfaces. The 2-methyl

group protects the resulting carbamate bond from hydrolytic cleavage, superior to standard

phenyl isocyanates.

Materials:

Substrate: Activated Silica Nanoparticles or Cellulose Nanocrystals (CNC).

Reagent: 4-Butyl-2-methylphenyl isocyanate (0.1 M).

Solvent: Anhydrous Toluene (dried over molecular sieves).

Catalyst: Dibutyltin dilaurate (DBTL).
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Workflow:

Activation: Dry the substrate at 120°C under vacuum for 4 hours to remove physisorbed

water. Critical: Residual water will consume the isocyanate to form disubstituted ureas.

Solvation: Suspend 1.0 g of substrate in 50 mL anhydrous toluene. Sonicate for 10 mins to

disperse.

Addition: Add 5.0 mL of 4-Butyl-2-methylphenyl isocyanate (excess) and 50 µL of DBTL.

Reaction: Reflux at 110°C for 12–24 hours under inert atmosphere (

or Ar).

Note: The ortho-methyl group slows kinetics; standard 4-hour reflux is insufficient.

Purification: Centrifuge and wash 3x with toluene, then 2x with ethanol to remove unreacted

isocyanate and urea byproducts.

Curing: Dry in a vacuum oven at 80°C overnight.

Validation (QC):

Contact Angle: Expected water contact angle increase from <20° (pristine) to >105°

(functionalized).

FTIR: Appearance of Carbonyl (C=O) stretch at ~1700 cm⁻¹ and disappearance of broad -

OH stretch at 3400 cm⁻¹.

Protocol B: Polyurethane Chain Termination (End-
Capping)
Objective: Control molecular weight and reduce surface energy of polyurethane elastomers.

Context: In "One-Shot" or Prepolymer synthesis, adding a monofunctional isocyanate (like 4-

Butyl-2-methylphenyl isocyanate) caps the growing polymer chains.

Step-by-Step:
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Pre-polymer Synthesis: React Diol (e.g., PTMG) with Diisocyanate (e.g., MDI) to reach target

NCO conversion.

Doping: Calculate the theoretical

(Number Average Molecular Weight). Add 4-Butyl-2-methylphenyl isocyanate at 1–5 mol%
relative to the diisocyanate.

Calculation:

Integration: The monofunctional isocyanate will react with terminal hydroxyls, effectively

stopping chain growth and placing the lipophilic butyl-tolyl group at the polymer termini.

Result: A polymer with improved solubility in organic solvents and lower coefficient of friction

due to the butyl "brush" effect at the surface.

Protocol C: HPLC Derivatization for Drug Discovery
Objective: Enhance the detection sensitivity (UV/MS) and retention of polar amines/alcohols in

drug metabolism studies.

Rationale: The aromatic ring provides strong UV absorption (240–270 nm), while the butyl

chain increases retention on C18 columns, moving analytes away from the solvent front.

Procedure:

Sample Prep: Dissolve analyte (amine/alcohol) in dry Acetonitrile (ACN).

Reagent Mix: Add 2 equivalents of 4-Butyl-2-methylphenyl isocyanate and 1 eq of

Triethylamine (TEA).

Incubation: Heat at 50°C for 30 minutes in a sealed vial.

Quench: Add 10 µL of methanol to scavenge excess isocyanate.

Analysis: Inject directly into LC-MS/MS or HPLC-UV.

Detection: Monitor the specific mass shift (+189 Da) or UV absorbance.
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Troubleshooting & Safety
Issue Probable Cause Corrective Action

Low Grafting Density
Steric Hindrance of 2-Methyl

group

Increase reaction time (24h+)

or catalyst concentration (0.1%

DBTL).

White Precipitate Moisture Contamination

The precipitate is the

symmetric urea (from reaction

with water). Ensure strict

anhydrous conditions.

Gelation in Polymer Cross-linking
Ensure the reagent is strictly

monofunctional (purity check).

Safety Warning: Isocyanates are potent sensitizers. All procedures must be conducted in a

fume hood. Wear nitrile gloves and avoid inhalation of vapors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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